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Introduction:

Nylon 6,10 is a synthetic polyamide known for its high strength, elasticity, toughness, and

abrasion resistance.[1][2] It is synthesized via a condensation polymerization reaction between

hexamethylenediamine (a diamine with six carbon atoms) and sebacoyl chloride (a diacid

chloride with ten carbon atoms).[1][3][4] The "6,10" designation in its name refers to the

number of carbon atoms in the diamine and diacid monomers, respectively.[3] This application

note provides a detailed protocol for the synthesis of Nylon 6,10 in a laboratory setting using

the interfacial polymerization technique. This method is particularly robust as it occurs at the

interface of two immiscible liquids, allowing for the formation of a continuous polymer film that

can be drawn out as a "rope".[5][6]

Principle of the Reaction:

The synthesis of Nylon 6,10 from hexamethylenediamine and sebacoyl chloride is a classic

example of condensation polymerization.[7] In this reaction, the amine groups (-NH2) of

hexamethylenediamine react with the acid chloride groups (-COCl) of sebacoyl chloride to

form amide linkages (-CO-NH-).[1] A molecule of hydrochloric acid (HCl) is eliminated as a

byproduct with the formation of each amide bond.[1][3] To neutralize the HCl, a base such as

sodium hydroxide (NaOH) or sodium carbonate (Na2CO3) is typically added to the aqueous

phase containing the diamine.[1][3][8]
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The overall reaction is as follows:

n H₂N(CH₂)₆NH₂ + n ClCO(CH₂)₈COCl → [-NH(CH₂)₆NHCO(CH₂)₈CO-]n + 2n HCl

Experimental Protocols
Materials and Reagents:

Reagent/Material Specifications

Hexamethylenediamine (H₂N(CH₂)₆NH₂) 70% solution or solid

Sebacoyl chloride (ClCO(CH₂)₈COCl) Reagent grade

Hexane Reagent grade

Dichloromethane (CH₂Cl₂)
Reagent grade (optional solvent for organic

phase)

Sodium hydroxide (NaOH) or Sodium carbonate

(Na₂CO₃)
Pellets or powder

Distilled water

Ethanol or Acetone For washing the polymer

Beakers 150 mL, 250 mL

Graduated cylinders 10 mL, 50 mL, 100 mL

Glass stirring rod

Forceps or tweezers

Winding apparatus (e.g., large test tube,

motorized reel)
Optional

Safety Precautions:

Work in a well-ventilated fume hood.[6][9]

Wear safety goggles, gloves, and a lab coat at all times.[3][6]
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Hexamethylenediamine is corrosive and irritating to the skin, eyes, and respiratory system.

[3][6]

Sebacoyl chloride is corrosive and a lachrymator. It is destructive to mucous membranes

and the upper respiratory tract.[3][6]

Sodium hydroxide is extremely caustic and can cause severe burns.[3]

Hexane and dichloromethane are flammable and their vapors can be irritating.[3]

Protocol 1: Standard Synthesis of Nylon 6,10 Rope

This protocol is a common method for demonstrating the synthesis of Nylon 6,10 and

producing a continuous polymer rope.

Preparation of the Aqueous Phase:

In a 250 mL beaker, dissolve 2.2 g of hexamethylenediamine and 1.5 g of sodium

hydroxide (NaOH) in 50 mL of distilled water.[3] Stir until all solids are dissolved.

Alternatively, a solution of 0.5 M hexamethylenediamine and 0.5 M NaOH can be

prepared.[5]

Preparation of the Organic Phase:

In a separate 150 mL beaker, dissolve 3.0 mL of sebacoyl chloride in 100 mL of hexane.

[3]

Interfacial Polymerization:

Carefully and slowly pour the organic phase (sebacoyl chloride solution) on top of the

aqueous phase (hexamethylenediamine solution).[5][6] Tilt the beaker containing the

aqueous solution and pour the organic solution down the side to minimize mixing of the

two layers.[5]

A film of Nylon 6,10 will form immediately at the interface of the two immiscible liquids.[5]

[7]
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Drawing the Nylon Rope:

Using forceps or a pair of tweezers, gently grasp the polymer film at the center of the

interface and pull it upwards slowly and continuously.[3][5]

A continuous rope of Nylon 6,10 can be drawn from the beaker.[5]

The rope can be wound around a glass rod, a large test tube, or a motorized reel.[5][6]

Washing and Drying:

Wash the collected nylon rope thoroughly with water, followed by a rinse with ethanol or

acetone to aid in drying.[3][4]

Press the washed polymer between paper towels to remove excess liquid and then allow it

to air dry completely.[1]

Protocol 2: Synthesis of Nylon 6,10 Membranes

This protocol is adapted for the formation of unsupported nylon membranes.

Preparation of Solutions:

Aqueous Phase: Prepare a solution of 2.20 g of hexamethylenediamine and 4.0 g of

sodium carbonate (Na₂CO₃) in 50 mL of water.[8][10]

Organic Phase: Prepare a solution of 1.5 mL of sebacoyl chloride in 50 mL of

dichloromethane.[8][10]

Membrane Formation:

In a 250 mL beaker, add the organic phase.

Carefully pour the aqueous phase on top of the organic phase to create a distinct

interface.[8]

A nylon film will form at the interface.[8]
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Membrane Collection and Purification:

The formed membrane can be carefully lifted from the beaker.

To purify, unwind the collapsed membrane into a large vessel of water to rinse away

soluble salts and unreacted monomers.[8]

Data Presentation
Table 1: Example Reagent Quantities for Nylon 6,10 Synthesis

Aqueous
Phase
Components

Quantity
Organic Phase
Components

Quantity Reference

Hexamethylenedi

amine
2.2 g

Sebacoyl

chloride
3.0 mL [3]

Sodium

hydroxide
1.5 g Hexane 100 mL [3]

Water 50 mL [3]

Hexamethylenedi

amine
2.2 g

Sebacoyl

chloride
1.5 mL [8][10]

Sodium

carbonate
4.0 g Dichloromethane 50 mL [8][10]

Water 50 mL [8][10]

Hexamethylenedi

amine
1.0 g

Sebacoyl

chloride
1.0 g [4]

Water 25 mL Hexane 25 mL [4]

Table 2: Physical Properties of Nylon 6,10
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Property Value

Scientific Name Poly(hexamethylene sebacamide)

Repeating Unit Formula –[NH(CH₂)₆NH–CO(CH₂)₈CO]–[3]

Melting Point Approximately 220 °C

Appearance Semi-crystalline thermoplastic[1]

Key Characteristics
Low moisture absorption, retains properties

when wet, good chemical resistance.[11]

Visualizations
Reaction Scheme for Nylon 6,10 Synthesis

Products
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Caption: Chemical reaction for the synthesis of Nylon 6,10.
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Experimental Workflow for Interfacial Polymerization

Prepare Aqueous Phase
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Wash with Water
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Air Dry the
Nylon 6,10 Polymer

Click to download full resolution via product page

Caption: Workflow for the synthesis of Nylon 6,10.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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